Cas no 19737-90-7 (3-(1,2,3,4-tetrahydronaphthalen-1-yl)piperidine)

• Product Name: 3-(1,2,3,4-tetrahydronaphthalen-1-yl)piperidine
• CAS No: 19737-90-7
• MF: C₁₅H₂₁N
• MW: 215.33394408226
• CID: 6231886
• PubChem ID: 165868264
• Update Time: 2025-05-25

3-(1,2,3,4-tetrahydronaphthalen-1-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(1,2,3,4-tetrahydronaphthalen-1-yl)piperidine
• EN300-1825114
• 19737-90-7

• Inchi： 1S/C15H21N/c1-2-8-14-12(5-1)6-3-9-15(14)13-7-4-10-16-11-13/h1-2,5,8,13,15-16H,3-4,6-7,9-11H2
• InChI Key： JRRUZOJZIKFZLI-UHFFFAOYSA-N
• SMILES： N1CCCC(C1)C1C2C=CC=CC=2CCC1

Computed Properties

• Exact Mass: 215.167399674g/mol
• Monoisotopic Mass: 215.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 12Ų

Additional information on 3-(1,2,3,4-tetrahydronaphthalen-1-yl)piperidine

Introduction to 3-(1,2,3,4-tetrahydronaphthalen-1-yl)piperidine (CAS No. 19737-90-7)

3-(1,2,3,4-tetrahydronaphthalen-1-yl)piperidine, identified by the chemical abstracts service number 19737-90-7, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This molecule, featuring a piperidine ring linked to a tetrahydronaphthalene moiety, has garnered attention due to its structural versatility and potential biological activity. The unique combination of these two heterocyclic structures makes it a valuable scaffold for developing novel therapeutic agents.

The tetrahydronaphthalen-1-yl substituent in the name highlights the presence of a saturated naphthalene derivative, which is known for its stability and ability to interact with biological targets in diverse ways. This structural feature contributes to the compound's potential pharmacokinetic properties, including solubility and metabolic stability. In contrast, the piperidine ring is a common pharmacophore in many drugs, known for its ability to enhance binding affinity and selectivity towards biological receptors.

Recent advancements in medicinal chemistry have demonstrated the importance of hybrid molecules like 3-(1,2,3,4-tetrahydronaphthalen-1-yl)piperidine in addressing complex diseases. The integration of different pharmacophoric elements can lead to compounds with enhanced efficacy and reduced side effects. For instance, studies have shown that molecules incorporating both piperidine and tetrahydronaphthalene moieties exhibit promising activity against various targets, including enzymes and receptors involved in neurological disorders.

In the context of drug development, 3-(1,2,3,4-tetrahydronaphthalen-1-yl)piperidine has been explored as a potential lead compound for treating conditions such as depression and anxiety. The piperidine ring is particularly relevant here due to its role in modulating serotonin receptors, which are key targets in managing these conditions. Additionally, the tetrahydronaphthalene component may contribute to improved blood-brain barrier penetration, a critical factor for central nervous system (CNS) drugs.

Recent research has also highlighted the compound's potential in oncology. Studies indicate that derivatives of 3-(1,2,3,4-tetrahydronaphthalen-1-yl)piperidine can interact with specific kinases and other cellular targets involved in cancer progression. By leveraging the structural flexibility of this molecule, researchers aim to develop inhibitors that can selectively block pathways critical for tumor growth and survival. The tetrahydronaphthalen-1-yl group's ability to mimic natural substrates or bind to allosteric sites on target proteins makes it an attractive moiety for this purpose.

The synthesis of 3-(1,2,3,4-tetrahydronaphthalen-1-yl)piperidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include Friedel-Crafts alkylation followed by nucleophilic substitution or reductive amination. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have also been employed to improve efficiency and selectivity. These synthetic strategies are crucial for producing sufficient quantities of the compound for preclinical testing and eventual clinical trials.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between 3-(1,2,3,4-tetrahydronaphthalen-1-yl)piperidine and its biological targets. Techniques such as docking simulations and quantum mechanical calculations help predict binding affinities and identify key residues involved in receptor interactions. These insights are invaluable for designing analogs with improved properties.

The pharmacological profile of 3-(1,2,3,4-tetrahydronaphthalen-1-yl)piperidine is further enhanced by its metabolic stability. Unlike many small molecule drugs that are rapidly metabolized by cytochrome P450 enzymes, this compound exhibits resistance to degradation under physiological conditions. This characteristic extends its half-life in vivo and allows for more prolonged therapeutic effects.

Regulatory considerations play a crucial role in the development of new pharmaceuticals like 3-(1,2,3,4-tetrahydronaphthalen-1-yl)piperidine. Compliance with guidelines set by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) ensures that safety and efficacy are rigorously evaluated before human use. Preclinical studies involving cell cultures and animal models provide essential data on toxicity profiles and dosing regimens.

The future prospects of 3-(1,2,3,4-tetrahydronaphthalen-1-yl)piperidine are promising given its versatile structure and potential applications across multiple therapeutic areas. Ongoing research aims to explore new derivatives that may offer even greater benefits in terms of efficacy and safety. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate progress in this field.